6-Demethoxylnobiletin
6-Demethoxylnobiletin
Isosinensetin belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, isosinensetin is considered to be a flavonoid lipid molecule. Isosinensetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isosinensetin is primarily located in the membrane (predicted from logP). Outside of the human body, isosinensetin can be found in citrus, fruits, mandarin orange (clementine, tangerine), and sweet orange. This makes isosinensetin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17290-70-9
VCID:
VC0177560
InChI:
InChI=1S/C20H20O7/c1-22-13-7-6-11(8-15(13)23-2)14-9-12(21)18-16(24-3)10-17(25-4)19(26-5)20(18)27-14/h6-10H,1-5H3
SMILES:
COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC)OC)OC)OC
Molecular Formula:
C20H20O7
Molecular Weight:
372.4 g/mol
6-Demethoxylnobiletin
CAS No.: 17290-70-9
Main Products
VCID: VC0177560
Molecular Formula: C20H20O7
Molecular Weight: 372.4 g/mol
| CAS No. | 17290-70-9 |
|---|---|
| Product Name | 6-Demethoxylnobiletin |
| Molecular Formula | C20H20O7 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 2-(3,4-dimethoxyphenyl)-5,7,8-trimethoxychromen-4-one |
| Standard InChI | InChI=1S/C20H20O7/c1-22-13-7-6-11(8-15(13)23-2)14-9-12(21)18-16(24-3)10-17(25-4)19(26-5)20(18)27-14/h6-10H,1-5H3 |
| Standard InChIKey | UYCWETIUOAGWIL-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC)OC)OC)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC)OC)OC)OC |
| Appearance | Powder |
| Melting Point | 206-207°C |
| Physical Description | Solid |
| Description | Isosinensetin belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, isosinensetin is considered to be a flavonoid lipid molecule. Isosinensetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isosinensetin is primarily located in the membrane (predicted from logP). Outside of the human body, isosinensetin can be found in citrus, fruits, mandarin orange (clementine, tangerine), and sweet orange. This makes isosinensetin a potential biomarker for the consumption of these food products. |
| PubChem Compound | 632135 |
| Last Modified | Nov 17 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume